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Compound of Interest

Compound Name: 4-(Dimethylamino)benzoyl chloride

Cat. No.: B1308649

An In-depth Technical Guide to the Safe Handling of 4-(Dimethylamino)benzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Dimethylamino)benzoyl chloride, a reactive acyl chloride commonly used in organic
synthesis. Due to its hazardous nature, strict adherence to safety protocols is essential to
minimize risks in the laboratory.

Physicochemical and Hazard Information

Proper handling of 4-(Dimethylamino)benzoyl chloride begins with a thorough understanding
of its physical properties and inherent hazards. This substance is a corrosive solid that reacts
with water and moisture.

Table 1: Physicochemical Properties of 4-(Dimethylamino)benzoyl Chloride
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Property Value Source

CAS Number 4755-50-4 Multiple Sources
Molecular Formula CoH10CINO Multiple Sources
Molecular Weight 183.63 g/mol [1]

Appearance Yellow Solid [2]

Melting Point 145-149 °C MySkinRecipes
Boiling Point Not available [2]

Flash Point Not applicable

Solubility Reacts with water [3]

Table 2: GHS Hazard Classification

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

1B

H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage.[1]

Health Hazard Information

4-(Dimethylamino)benzoyl chloride is a corrosive substance that can cause severe chemical

burns upon contact with skin, eyes, and mucous membranes.[3] Inhalation of dust can lead to

irritation and damage to the respiratory tract.[3] Upon contact with water or moisture, it

hydrolyzes to form hydrogen chloride (HCI) gas, which is also corrosive and can cause severe

respiratory irritation.[3][4] Long-term exposure to corrosive materials may lead to chronic health

effects.[3]

Table 3: Toxicological Data
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Metric Value

Notes

Acute Oral Toxicity No data available

The chemical, physical, and
toxicological properties have
not been thoroughly
investigated.[1]

Acute Dermal Toxicity No data available

The chemical, physical, and
toxicological properties have
not been thoroughly
investigated.[1]

Acute Inhalation Toxicity No data available

The chemical, physical, and
toxicological properties have
not been thoroughly
investigated.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-

(Dimethylamino)benzoyl chloride to prevent exposure.

Table 4: Recommended Personal Protective Equipment (PPE)
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Body Part

Equipment

Specifications

Eyes/Face

Safety Goggles and Face
Shield

Chemical splash goggles are
required. A full face shield
should be worn when handling
larger quantities or when there

is a significant splash risk.

Hands

Chemical-Resistant Gloves

Elbow-length PVC or other
suitable chemical-resistant
gloves should be worn. Always
check the glove manufacturer's

compatibility chart.

Body

Protective Clothing

Alab coat, and a PVC apron
when handling larger

quantities.

Respiratory

Respirator

A NIOSH/MSHA-approved
respirator with appropriate
cartridges should be used if
dusts are generated and
engineering controls are

insufficient.

Experimental Protocols
Safe Handling Protocol

This protocol outlines the standard operating procedure for handling 4-

(Dimethylamino)benzoyl chloride in a laboratory setting.

e Preparation:

o Ensure an emergency eyewash station and safety shower are readily accessible.[5]

o Work must be conducted in a certified chemical fume hood.[6]

o Remove all sources of water and moisture from the work area.
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o Have appropriate spill cleanup materials readily available (e.g., dry sand, vermiculite).

e Handling:

[e]

Wear all required PPE as specified in Table 4.

o

Handle the container with care to avoid generating dust.

[¢]

Use spark-proof tools for transfers.

[¢]

Weigh the required amount in a dry, inert atmosphere if possible (e.g., in a glove box or
under a stream of nitrogen).

[¢]

Keep the container tightly closed when not in use.

e Post-Handling:
o Thoroughly decontaminate all equipment and work surfaces after use.
o Wash hands thoroughly with soap and water after removing gloves.

o Dispose of contaminated waste in a properly labeled hazardous waste container.

Spill Cleanup Protocol

In the event of a spill, follow these procedures to safely clean and decontaminate the area.

e Immediate Response:

o

Evacuate all non-essential personnel from the immediate area.

[¢]

Alert laboratory personnel and the appropriate safety officer.

[¢]

If the spill is large or you are not trained to handle it, call emergency services.

[e]

Do not use water on the spill.[7]

e Cleanup Procedure (for small, manageable spills):
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o Don the appropriate PPE, including respiratory protection.

o Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a
commercial spill absorbent for water-reactive materials.[8]

o Work from the outside of the spill towards the center to prevent spreading.[8]

o Carefully sweep the absorbed material into a dry, sealable container for hazardous waste
disposal.

o Do not use combustible materials like paper towels to absorb the spill.[7]

o Once the bulk of the material is removed, decontaminate the area with a suitable solvent
(e.g., isopropanol), followed by a thorough cleaning with soap and water if appropriate for
the surface.

First Aid Protocol

Immediate and appropriate first aid is crucial in the event of exposure to 4-
(Dimethylamino)benzoyl chloride.

Table 5: First Aid Measures
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Exposure Route First Aid Instructions

Immediately flush the affected area with copious
) amounts of water for at least 15-20 minutes
Skin Contact ] ) ) ]
while removing contaminated clothing and

shoes.[9][10] Seek immediate medical attention.

Immediately flush the eyes with plenty of water
for at least 15-20 minutes, holding the eyelids

Eye Contact open.[9][10] Remove contact lenses if present
and easy to do. Seek immediate medical

attention.

Move the person to fresh air.[11] If breathing is

difficult, administer oxygen. If the person is not
Inhalation breathing, begin artificial respiration (do not use

mouth-to-mouth).[11] Seek immediate medical

attention.

Do NOT induce vomiting.[11] Rinse the mouth

with water. If the person is conscious, have
Ingestion them drink one or two glasses of water. Never

give anything by mouth to an unconscious

person.[11] Seek immediate medical attention.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as water, alcohols, strong bases, and oxidizing agents.[12] The
storage area should be designated for corrosive materials. It is advisable to store under an
inert atmosphere (e.g., nitrogen or argon).[6]

» Disposal: Dispose of 4-(Dimethylamino)benzoyl chloride and any contaminated materials
as hazardous waste in accordance with all local, state, and federal regulations. Do not
dispose of it down the drain.
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Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling 4-
(Dimethylamino)benzoyl chloride.
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Caption: Workflow for the safe handling of 4-(Dimethylamino)benzoyl chloride.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1308649?utm_src=pdf-body-img
https://www.benchchem.com/product/b1308649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Evacuate Immediate Area Alert Personnel & Safety Officer Call Emergency Services (Large Spill)

N

Don Appropriate PPE

i

Contain Spill with Dry, Inert Material

i

Collect Absorbed Material

Y

Decontaminate Spill Area

i

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency protocol for a 4-(Dimethylamino)benzoyl chloride spill.
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Caption: First aid response to exposure to 4-(Dimethylamino)benzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Dimethylamino)benzoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308649#safety-and-handling-precautions-for-4-
dimethylamino-benzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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